Cas no 93918-86-6 (2-Butanol,1,1'-[(3,5-dimethylphenyl)imino]bis-)

2-Butanol,1,1'-[(3,5-dimethylphenyl)imino]bis- structure
93918-86-6 structure
Product Name:2-Butanol,1,1'-[(3,5-dimethylphenyl)imino]bis-
CAS No:93918-86-6
MF:C16H27NO2
MW:265.391084909439
CID:813578
PubChem ID:44149315
Update Time:2025-04-19

2-Butanol,1,1'-[(3,5-dimethylphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,1,1'-[(3,5-dimethylphenyl)imino]bis-
    • 1,1'-[(3,5-dimethylphenyl)imino]bis(butan-2-ol)
    • 1-[N-(2-hydroxybutyl)-3,5-dimethylanilino]butan-2-ol
    • 93918-86-6
    • 2-Butanol, 1,1'-((3,5-dimethylphenyl)imino)bis-
    • 1,1'-[(3,5-Dimethylphenyl)azanediyl]di(butan-2-ol)
    • EINECS 299-967-1
    • 1,1'-((3,5-Dimethylphenyl)imino)bis(butan-2-ol)
    • NS00063859
    • DTXSID70869146
    • Inchi: 1S/C16H27NO2/c1-5-15(18)10-17(11-16(19)6-2)14-8-12(3)7-13(4)9-14/h7-9,15-16,18-19H,5-6,10-11H2,1-4H3
    • InChI Key: MNHPEUKMVUMQQH-UHFFFAOYSA-N
    • SMILES: OC(CC)CN(C1C=C(C)C=C(C)C=1)CC(CC)O

Computed Properties

  • Exact Mass: 265.204
  • Monoisotopic Mass: 265.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.041
  • Boiling Point: 429°Cat760mmHg
  • Flash Point: 209.8°C
  • Refractive Index: 1.548
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